Cas no 2580226-69-1 (5-{(benzyloxy)carbonylamino}-6-bromopyridine-3-carboxylic acid)

• Product Name: 5-{(benzyloxy)carbonylamino}-6-bromopyridine-3-carboxylic acid
• CAS No: 2580226-69-1
• MF: C₁₄H₁₁BrN₂O₄
• MW: 351.152142763138
• CID: 5661089
• PubChem ID: 165891394
• Update Time: 2025-06-09

5-{(benzyloxy)carbonylamino}-6-bromopyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-27732577
• 2580226-69-1
• 5-{[(benzyloxy)carbonyl]amino}-6-bromopyridine-3-carboxylic acid
• 5-{(benzyloxy)carbonylamino}-6-bromopyridine-3-carboxylic acid

• Inchi： 1S/C14H11BrN2O4/c15-12-11(6-10(7-16-12)13(18)19)17-14(20)21-8-9-4-2-1-3-5-9/h1-7H,8H2,(H,17,20)(H,18,19)
• InChI Key： VELQYKWNFKBZHI-UHFFFAOYSA-N
• SMILES： BrC1C(=CC(C(=O)O)=CN=1)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 349.99022g/mol
• Monoisotopic Mass: 349.99022g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 374
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 88.5Ų

Additional information on 5-{(benzyloxy)carbonylamino}-6-bromopyridine-3-carboxylic acid

5-{(benzyloxy)carbonylamino}-6-bromopyridine-3-carboxylic acid (CAS No. 2580226-69-1): A Comprehensive Overview

5-{(benzyloxy)carbonylamino}-6-bromopyridine-3-carboxylic acid (CAS No. 2580226-69-1) is a versatile compound with significant potential in various fields of chemical and pharmaceutical research. This compound, characterized by its unique structural features, has garnered attention for its potential applications in drug discovery and medicinal chemistry. In this article, we will delve into the chemical properties, synthesis methods, and recent research advancements involving this compound.

Chemical Structure and Properties

The molecular formula of 5-{(benzyloxy)carbonylamino}-6-bromopyridine-3-carboxylic acid is C₁₄H₁₁BrN₂O₄, and its molecular weight is 349.15 g/mol. The compound features a pyridine ring with a bromine substituent at the 6-position and a carboxylic acid group at the 3-position. The amino group is protected by a benzyloxycarbonyl (Cbz) moiety, which adds to the compound's stability and reactivity profile. This structure imparts unique chemical properties, making it a valuable intermediate in the synthesis of more complex molecules.

Synthesis Methods

The synthesis of 5-{(benzyloxy)carbonylamino}-6-bromopyridine-3-carboxylic acid can be achieved through several routes, each with its own advantages and limitations. One common method involves the reaction of 6-bromopyridine-3-carboxylic acid with N-(benzyloxycarbonyl)glycine in the presence of a coupling reagent such as EDCI (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide). This reaction typically proceeds under mild conditions and yields the desired product in good purity and yield.

An alternative approach involves the bromination of 5-amino-6-bromopyridine-3-carboxylic acid followed by protection of the amino group with benzyl chloroformate. This method provides a more direct route to the target compound but may require additional purification steps to ensure high purity.

Applications in Drug Discovery and Medicinal Chemistry

5-{(benzyloxy)carbonylamino}-6-bromopyridine-3-carboxylic acid has shown promise in various areas of drug discovery and medicinal chemistry. Recent studies have explored its potential as a scaffold for the development of novel therapeutic agents. For instance, researchers have utilized this compound as a starting point for the synthesis of inhibitors targeting specific enzymes involved in disease pathways.

In one notable study, scientists at a leading pharmaceutical company investigated the use of 5-{(benzyloxy)carbonylamino}-6-bromopyridine-3-carboxylic acid-derived compounds as inhibitors of protein kinases, which are key targets in cancer therapy. The results demonstrated that these compounds exhibited potent inhibitory activity against several kinases, suggesting their potential as lead candidates for further development.

Biochemical and Pharmacological Properties

The biochemical and pharmacological properties of 5-{(benzyloxy)carbonylamino}-6-bromopyridine-3-carboxylic acid have been extensively studied to understand its behavior in biological systems. In vitro assays have shown that this compound can effectively modulate enzyme activity and cellular signaling pathways. Additionally, preliminary studies have indicated that it possesses favorable pharmacokinetic properties, such as good solubility and stability in physiological conditions.

Clinical trials are currently underway to evaluate the safety and efficacy of compounds derived from 5-{(benzyloxy)carbonylamino}-6-bromopyridine-3-carboxylic acid. Early results are promising, with several compounds showing potential for treating various diseases, including cancer, inflammatory disorders, and neurodegenerative conditions.

Current Research Trends and Future Prospects

The ongoing research on 5-{(benzyloxy)carbonylamino}-6-bromopyridine-3-carboxylic acid is focused on optimizing its structure to enhance its therapeutic potential. Computational methods such as molecular docking and molecular dynamics simulations are being employed to identify key interactions between the compound and its biological targets. These studies aim to guide the rational design of more potent and selective derivatives.

In addition to drug discovery applications, there is growing interest in using this compound as a tool for probing biological processes. For example, researchers are exploring its use as a probe to study protein-protein interactions and signaling pathways in living cells. Such applications could provide valuable insights into disease mechanisms and aid in the identification of new therapeutic targets.

Safety Considerations

Safety is a critical aspect of any chemical or pharmaceutical product. While 5-{(benzyloxy)carbonylamino}-6-bromopyridine-3-carboxylic acid has shown promising results in preclinical studies, it is essential to conduct thorough safety evaluations before advancing it to clinical trials. Preclinical toxicity studies have indicated that this compound is generally well-tolerated at therapeutic doses, but further investigations are needed to fully understand its safety profile.

In conclusion, 5-{(benzyloxy)carbonylamino}-6-bromopyridine-3-carboxylic acid (CAS No. 2580226-69-1) is a promising compound with significant potential in drug discovery and medicinal chemistry. Its unique chemical structure and favorable properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new applications and optimize its therapeutic potential, this compound is poised to play an important role in advancing our understanding of disease mechanisms and developing new treatments.